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Compound of Interest

Compound Name: ML345

Cat. No.: B15615858

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML345 is a potent and selective small-molecule inhibitor of the insulin-degrading enzyme (IDE),
with a reported IC50 of 188 nM.[1][2] It serves as a valuable pharmacological tool for research
in areas such as diabetes and Alzheimer's disease, where IDE plays a crucial role.[3][4] More
recently, ML345 has also been identified as a potent and selective inhibitor of the NLRP3
inflammasome, highlighting its potential in studying inflammatory diseases.[5] Proper
preparation of a stock solution is the first critical step for ensuring accurate and reproducible
experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for dissolving
ML345.[1][2][3] These application notes provide a detailed protocol for the preparation, storage,
and handling of ML345 stock solutions in DMSO.

Chemical and Physical Properties of ML345

A summary of the key chemical and physical properties of ML345 is provided in the table
below.
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Property Value Reference
Molecular Formula C21H22FN30sS2 [11[3]
Molecular Weight 479.54 g/mol [1]
Appearance White to off-white solid [11[2]

Purity >98% [6]
Solubility in DMSO 25 mg/mL (52.13 mM) (1121171
ICso (IDE) 188 nM [1]

Experimental Protocol: Preparation of a 10 mM

ML 345 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML345 in anhydrous

DMSO. This concentration is a common starting point for serial dilutions for in vitro assays.

Materials:

ML345 powder

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Anhydrous Dimethyl Sulfoxide (DMSO), 299.7% purity

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

» Pre-weighing Preparation: Before opening, allow the vial of ML345 powder to equilibrate to

room temperature for at least 15-20 minutes to prevent condensation of atmospheric

moisture.
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» Weighing ML345: Carefully weigh out the desired amount of ML345 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.795 mg of ML345.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 479.54 g/mol = 4.795 mg

 Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing
the ML345 powder. For a 10 mM solution from 4.795 mg of ML345, add 1 mL of DMSO.

e Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes
until the powder is completely dissolved. Gentle warming or sonication can be used to aid
dissolution if necessary.[1][7] Visually inspect the solution to ensure there are no visible
particles.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, amber, or foil-wrapped microcentrifuge tubes.[1][8] The volume
of the aliquots should be based on the typical experimental needs.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][2]

Note on DMSO: It is crucial to use anhydrous DMSO as hygroscopic DMSO can significantly
impact the solubility of the product.[1][2] Use a fresh, unopened bottle of high-purity DMSO for
the best results.[9]

Experimental Workflow

The following diagram illustrates the workflow for preparing the ML345 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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